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Compound of Interest

Compound Name: (R,R)-CPI-1612

Cat. No.: B15588797 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent, bioactive compounds like (R,R)-CPI-1612.

This guide provides essential, immediate safety and logistical information for the handling and

disposal of this novel EP300/CBP histone acetyltransferase inhibitor. By adhering to these

procedural steps, you can mitigate risks and maintain a secure research environment.

(R,R)-CPI-1612 is an isomer of CPI-1612 and is utilized as an experimental control.[1] Given its

potent biological activity as a histone acetyltransferase (HAT) inhibitor with an IC50 of 8.1 nM

for EP300 HAT, it is crucial to handle this compound with appropriate care to prevent accidental

exposure.[1][2] This document outlines the necessary personal protective equipment (PPE),

handling procedures, and disposal plans to ensure the safe utilization of (R,R)-CPI-1612 in a

laboratory setting.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling (R,R)-CPI-1612, a comprehensive suite of personal protective equipment is

mandatory to minimize exposure. The following table summarizes the required PPE based on

general best practices for handling potent research chemicals.
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PPE Component Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves.

To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or goggles.

To protect the eyes from

splashes or airborne particles.

Lab Coat A standard laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling the solid compound

or preparing stock solutions.

To prevent inhalation of any

airborne particles.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling (R,R)-CPI-1612 is essential for maintaining a safe

laboratory environment. The following workflow outlines the key steps from receiving the

compound to its use in experiments.
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Receiving and Storage

Preparation

Experimental Use

Waste Disposal

Receive Compound

Store at appropriate temperature:
Solid: -20°C (long-term)

Solution: -80°C

Inspect for damage

Don appropriate PPE

Work in a chemical fume hood

Weigh solid compound

Dissolve in appropriate solvent (e.g., DMSO)

Perform experiment with diluted solutions

Have a chemical spill kit readily available

In case of spills

Collect all contaminated materials and unused solutions in a labeled hazardous waste container

Dispose of hazardous waste according to institutional and local regulations

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of (R,R)-CPI-1612.
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Experimental Protocols: Preparation of Stock Solutions
Accurate and safe preparation of stock solutions is critical for reproducible experimental results.

Materials:

(R,R)-CPI-1612 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate glassware (e.g., volumetric flask)

Vortex mixer or sonicator

Procedure:

Ensure all work is conducted in a chemical fume hood.

Don all required personal protective equipment.

Carefully weigh the desired amount of (R,R)-CPI-1612 solid using a calibrated analytical

balance.

Transfer the weighed solid to a volumetric flask.

Add a portion of the final volume of DMSO to the flask.

Gently swirl the flask to dissolve the solid. A vortex mixer or sonicator may be used to aid

dissolution.

Once the solid is completely dissolved, add DMSO to the final desired volume.

Cap the flask and invert several times to ensure a homogenous solution.
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Label the stock solution clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -80°C for long-term stability.[1]

Disposal Plan: Ensuring Environmental and
Personal Safety
Proper disposal of (R,R)-CPI-1612 and any contaminated materials is a critical final step to

prevent environmental contamination and accidental exposure.

Waste Segregation:

Solid Waste: All disposable materials that have come into contact with (R,R)-CPI-1612, such

as gloves, weigh boats, and pipette tips, should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Unused stock solutions and experimental solutions containing (R,R)-CPI-1612
must be collected in a separate, sealed, and clearly labeled hazardous liquid waste

container. Do not dispose of solutions down the drain.

Disposal Procedure:

Collect all solid and liquid waste in their respective, properly labeled hazardous waste

containers.

Store waste containers in a designated, secure area away from general laboratory traffic.

Follow your institution's and local regulations for the final disposal of chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance and to schedule a waste pickup.

By implementing these safety and logistical procedures, researchers can confidently and safely

handle (R,R)-CPI-1612, fostering a secure environment for groundbreaking scientific discovery.

Always consult your institution's specific safety protocols and the manufacturer's safety data

sheet for the most comprehensive guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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